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Compound of Interest

Compound Name: 3-Butylcyclohexanone

Cat. No.: B8771617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Butylcyclohexanone, with the IUPAC name 3-butylcyclohexan-1-one, is a cyclic ketone that

belongs to the class of substituted cyclohexanones. Its chemical structure consists of a

cyclohexane ring with a butyl group attached to the third carbon atom and a ketone functional

group at the first position. This compound is a structural isomer of other butyl-substituted

cyclohexanones, such as the more commonly studied 4-tert-butylcyclohexanone. While data on

3-butylcyclohexanone is not as extensive as for some of its isomers, this guide provides a

comprehensive overview of its known chemical and physical properties, synthesis, and spectral

information based on available literature and database entries.

Chemical and Physical Properties
Quantitative data for 3-Butylcyclohexanone is summarized in the table below. It is important

to note that experimental data for several physical properties, such as boiling point, melting

point, and density, are not readily available in public databases. The provided information is

based on computational predictions and database entries.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b8771617?utm_src=pdf-interest
https://www.benchchem.com/product/b8771617?utm_src=pdf-body
https://www.benchchem.com/product/b8771617?utm_src=pdf-body
https://www.benchchem.com/product/b8771617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8771617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name 3-butylcyclohexan-1-one PubChem[1]

CAS Number 39178-69-3 PubChem[1]

Molecular Formula C₁₀H₁₈O PubChem[1]

Molecular Weight 154.25 g/mol PubChem[1]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Kovats Retention Index

(Standard Polar)
1711 PubChem[1]

Experimental Protocols
Synthesis of 3-Butylcyclohexanone
A common method for the synthesis of 3-butylcyclohexanone involves the conjugate addition

of a butyl group to a cyclohexenone derivative. A specific protocol is described below.[2]

Materials:

Copper(I) bromide-dimethyl sulfide complex (CuBr·Me₂S)

n-Butyllithium (n-BuLi)

Tetrahydrofuran (THF)

n-Butylmagnesium chloride (n-BuMgCl)

2-Cyclohexen-1-one

Saturated aqueous ammonium chloride (NH₄Cl) solution
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Argon atmosphere

Procedure:

A suspension of CuBr·Me₂S (26.3 mg, 0.128 mmol) in THF (5 mL) is prepared under an

argon atmosphere and cooled to -78°C.

One equivalent of n-BuLi is added to the suspension. The mixture is allowed to warm slightly,

resulting in the formation of a bright yellow solid.

The mixture is re-cooled to -78°C.

Solutions of n-BuMgCl (25.0 equivalents) in THF (8 mL) and 2-cyclohexenone (0.3068 g,

3.19 mmol) in THF (8 mL) are added simultaneously and dropwise over a 5-minute period.

The reaction mixture is stirred for an additional 10 minutes at -78°C.

The reaction is quenched by the addition of a saturated aqueous NH₄Cl solution (7 mL).

The product, 3-butylcyclohexanone, is isolated and purified. The purity can be checked by

gas-liquid chromatography (GLC). This procedure has been reported to yield pure 3-
butylcyclohexanone with a 94% yield.[2]

Mandatory Visualization
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-butylcyclohexanone as

described in the experimental protocol.

CuBr·Me₂S + n-BuLi in THF

Reaction at -78°C

2-Cyclohexen-1-one + n-BuMgCl in THF

Quench with aq. NH₄Cl 3-Butylcyclohexanone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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